![molecular formula C11H18N2O B7557877 N-(1-cyclopropylpiperidin-4-yl)prop-2-enamide](/img/structure/B7557877.png)
N-(1-cyclopropylpiperidin-4-yl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-cyclopropylpiperidin-4-yl)prop-2-enamide, also known as CPP-115, is a novel compound that has been studied for its potential therapeutic uses. This compound is a potent inhibitor of the enzyme called gamma-aminobutyric acid (GABA) aminotransferase, which plays a key role in the regulation of GABA levels in the brain.
Mechanism of Action
N-(1-cyclopropylpiperidin-4-yl)prop-2-enamide works by inhibiting the enzyme GABA aminotransferase, which is responsible for breaking down GABA in the brain. This results in an increase in GABA levels, which can have a calming effect and reduce seizure activity. The compound has also been shown to increase dopamine levels in the brain, which can have a positive effect on mood and motivation.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase GABA levels in the brain, which can have a calming effect and reduce seizure activity. The compound has also been shown to increase dopamine levels in the brain, which can have a positive effect on mood and motivation. Additionally, it has been shown to reduce drug-seeking behavior in animal models, suggesting that it may have potential as a treatment for addiction.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1-cyclopropylpiperidin-4-yl)prop-2-enamide in lab experiments is its potent inhibitory effect on GABA aminotransferase. This makes it a useful tool for studying the role of GABA in neurological and psychiatric disorders. However, one limitation of using this compound is its potential toxicity, as high doses have been shown to cause liver damage in animal models.
Future Directions
There are several future directions for research on N-(1-cyclopropylpiperidin-4-yl)prop-2-enamide. One area of interest is its potential use in treating addiction, as it has been shown to reduce drug-seeking behavior in animal models. Another area of interest is its potential use in treating epilepsy, as it has been shown to increase GABA levels in the brain, which can reduce seizure activity. Additionally, further research is needed to determine the optimal dosage and administration of this compound to minimize potential toxicity.
Synthesis Methods
The synthesis of N-(1-cyclopropylpiperidin-4-yl)prop-2-enamide is a multi-step process that involves the use of various reagents and solvents. The first step involves the reaction of cyclopropylamine with 4-piperidone to form N-(1-cyclopropylpiperidin-4-yl)acetamide. This intermediate is then reacted with propargyl bromide in the presence of a base to form N-(1-cyclopropylpiperidin-4-yl)prop-2-ynamide. Finally, the alkyne group is hydrogenated in the presence of a palladium catalyst to form this compound.
Scientific Research Applications
N-(1-cyclopropylpiperidin-4-yl)prop-2-enamide has been studied for its potential therapeutic uses in various neurological and psychiatric disorders, including epilepsy, anxiety, and depression. The compound has been shown to increase GABA levels in the brain, which can have a calming effect and reduce seizure activity. It has also been studied for its potential use in treating addiction, as it has been shown to reduce drug-seeking behavior in animal models.
properties
IUPAC Name |
N-(1-cyclopropylpiperidin-4-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2O/c1-2-11(14)12-9-5-7-13(8-6-9)10-3-4-10/h2,9-10H,1,3-8H2,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCSXUQJSNHPEES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NC1CCN(CC1)C2CC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.